Cas no 2034403-31-9 (N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]cyclobutanecarboxamide)

• Product Name: N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]cyclobutanecarboxamide
• CAS No: 2034403-31-9
• MF: C₁₆H₁₉NO₂S
• MW: 289.39256310463
• CID: 5377288
• Update Time: 2025-06-11

N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]cyclobutanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Benzo[b]thien-2-yl-2-hydroxypropyl)cyclobutanecarboxamide
• N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]cyclobutanecarboxamide

• Inchi： 1S/C16H19NO2S/c1-16(19,10-17-15(18)11-6-4-7-11)14-9-12-5-2-3-8-13(12)20-14/h2-3,5,8-9,11,19H,4,6-7,10H2,1H3,(H,17,18)
• InChI Key： ZBLVZDUOCPFOAD-UHFFFAOYSA-N
• SMILES： C1(C(NCC(C2SC3=CC=CC=C3C=2)(O)C)=O)CCC1

Experimental Properties

• Density: 1.276±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 558.7±45.0 °C(Predicted)
• pka: 13.25±0.29(Predicted)

Additional information on N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]cyclobutanecarboxamide

Research Brief on N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]cyclobutanecarboxamide (CAS: 2034403-31-9)

N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]cyclobutanecarboxamide (CAS: 2034403-31-9) is a novel synthetic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzothiophene and cyclobutane moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of neurological and inflammatory pathways. Recent studies have focused on elucidating its molecular mechanisms, pharmacokinetic properties, and therapeutic efficacy, making it a subject of intense research and development.

The synthesis of N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]cyclobutanecarboxamide involves a multi-step process that ensures high purity and yield. Key steps include the condensation of 1-benzothiophene-2-carbaldehyde with a hydroxypropylamine derivative, followed by cyclization and carboxamide formation. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the structural integrity and stereochemistry of the compound. These synthetic and analytical advancements have facilitated further exploration of its biological activities.

Recent in vitro and in vivo studies have demonstrated that N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]cyclobutanecarboxamide exhibits potent activity as a modulator of specific neurotransmitter receptors, particularly those involved in pain perception and mood regulation. Preclinical models have shown that the compound can effectively cross the blood-brain barrier, suggesting its potential utility in treating central nervous system (CNS) disorders. Additionally, its anti-inflammatory properties have been investigated in models of chronic inflammation, with results indicating a significant reduction in pro-inflammatory cytokine levels.

Pharmacokinetic studies have revealed favorable absorption, distribution, metabolism, and excretion (ADME) profiles for N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]cyclobutanecarboxamide. The compound demonstrates good oral bioavailability and a half-life conducive to once- or twice-daily dosing. Metabolite identification studies have identified several major metabolites, none of which exhibit significant toxicity, further supporting its development as a therapeutic agent. These findings are crucial for optimizing dosing regimens in future clinical trials.

Despite these promising results, challenges remain in the development of N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]cyclobutanecarboxamide. Issues such as potential drug-drug interactions, long-term safety, and scalability of synthesis need to be addressed. Ongoing research is focused on refining the compound's formulation to enhance its stability and bioavailability. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]cyclobutanecarboxamide represents a promising candidate for the treatment of neurological and inflammatory disorders. Its unique chemical structure, combined with robust preclinical data, positions it as a valuable addition to the current therapeutic arsenal. Future research should prioritize clinical trials to validate its efficacy and safety in human populations, as well as explore its potential in other therapeutic areas. The continued investigation of this compound underscores the importance of innovative chemical entities in advancing medical science.